Cas no 897621-79-3 (2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

• Product Name: 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• CAS No: 897621-79-3
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 6169230
• PubChem ID: 7188820
• Update Time: 2025-05-19

2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• F2068-0735
• SMR000808038
• 2-(3-methylphenyl)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
• 2-(3-methylphenyl)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• MLS001235282
• CHEMBL2355971
• AKOS024625264
• N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide
• 897621-79-3

• Inchi： 1S/C21H27N3O3S/c1-18-6-5-7-19(16-18)17-21(25)22-10-15-28(26,27)24-13-11-23(12-14-24)20-8-3-2-4-9-20/h2-9,16H,10-15,17H2,1H3,(H,22,25)
• InChI Key： GQDOFEFYPKPHOZ-UHFFFAOYSA-N
• SMILES： S(CCNC(CC1C=CC=C(C)C=1)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 401.17731291g/mol
• Monoisotopic Mass: 401.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide

Professional Introduction to Compound with CAS No. 897621-79-3 and Product Name: 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide

The compound with the CAS number 897621-79-3 and the product name 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzophenone moiety and a piperazine sulfonamide substituent makes it a particularly intriguing candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate sulfonamide groups. These groups are known for their ability to enhance binding affinity and metabolic stability, making them invaluable in the design of bioactive molecules. The compound in question features a sulfonylethyl chain linked to a 4-phenylpiperazine ring, which is a structural motif commonly found in drugs targeting central nervous system (CNS) disorders. This combination suggests potential therapeutic applications in areas such as anxiety, depression, and neurodegenerative diseases.

Recent studies have highlighted the importance of 3-methylphenyl substituents in enhancing pharmacological activity. The methyl group at the para position of the phenyl ring can influence both electronic and steric properties, leading to improved receptor binding and pharmacokinetic profiles. In the context of 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide, this substitution pattern may contribute to its efficacy by optimizing interactions with biological targets.

The acetamide moiety at the nitrogen position further complements the molecular structure, providing a polar interaction surface that can enhance solubility and bioavailability. This feature is particularly crucial for oral administration, where poor solubility often limits therapeutic efficacy. The overall architecture of this compound suggests a balance between lipophilicity and polarity, which is essential for crossing biological barriers such as the blood-brain barrier.

Advances in computational chemistry have enabled researchers to predict the pharmacological properties of complex molecules with greater accuracy. Molecular docking studies on 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide have revealed potential binding interactions with enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that this compound may interact with serotonin receptors, which are key targets in the treatment of mood disorders.

The sulfonamide group within this molecule is particularly noteworthy due to its versatility in drug design. Sulfonamides are known for their broad spectrum of biological activity, ranging from antimicrobial to anti-inflammatory effects. The specific positioning of the sulfonamide moiety in 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide may modulate its pharmacological profile, potentially leading to novel therapeutic applications.

In vitro studies have begun to explore the biochemical effects of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in neurotransmitter metabolism. This aligns with current research trends aimed at identifying molecules that can modulate neurotransmitter levels to treat CNS disorders. The presence of both phenyl and piperazine rings enhances its potential as a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs.

The synthesis of 2-(3-methylphenyl)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex molecules that were once considered challenging to produce. This compound exemplifies how structural complexity can be harnessed to develop novel therapeutics with tailored properties.

As research continues, the full potential of this compound is likely to become more apparent. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. The combination of computational modeling, high-throughput screening, and traditional wet chemistry techniques will be instrumental in optimizing this molecule for therapeutic use.

In conclusion, 897621-79-3 and its corresponding product name represent a promising entry into the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As our understanding of disease mechanisms evolves, compounds like these will play an increasingly important role in developing innovative treatments for human health.